Cas no 408326-55-6 (Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci))

Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci) structure
408326-55-6 structure
Product Name:Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
CAS No:408326-55-6
MF:C7H7BrN2O
MW:215.047280550003
CID:2183044
PubChem ID:45081102
Update Time:2025-04-21

Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-amino-3-pyridinyl)-2-bromo-(9ci)
    • 1-(2-aminopyridin-3-yl)-2-bromoethanone
    • 1-(2-Aminopyridin-3-yl)-2-bromoethan-1-one
    • ETHANONE, 1-(2-AMINO-3-PYRIDINYL)-2-BROMO-
    • DB-275955
    • 408326-55-6
    • DTXSID50664358
    • Inchi: 1S/C7H7BrN2O/c8-4-6(11)5-2-1-3-10-7(5)9/h1-3H,4H2,(H2,9,10)
    • InChI Key: HJPUZBPHGXHGHO-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CC=CN=C1N)=O

Computed Properties

  • Exact Mass: 213.974
  • Monoisotopic Mass: 213.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56A^2
  • XLogP3: 1.5
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